Cas no 89607-15-8 (3-Bromo-1-methyl-4-nitro-1H-pyrazole)

3-Bromo-1-methyl-4-nitro-1H-pyrazole structure

89607-15-8 structure

Product Name:3-Bromo-1-methyl-4-nitro-1H-pyrazole

CAS No:89607-15-8

MF:C₄H₄BrN₃O₂

MW:205.997459411621

MDL:MFCD00466335

CID:595113

PubChem ID:13185127

Update Time:2024-10-26

3-Bromo-1-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 3-bromo-1-methyl-4-nitro-
- 3-bromo-1-methyl-4-nitropyrazole
- 3-Bromo-1-methyl-4-nitro-1H-pyrazole
- AK666361
- 89607-15-8
- SY214451
- EN300-267693
- SCHEMBL14401140
- AKOS030620037
- CS-0161787
- MFCD00466335
- C77022
- AS-63551
- DTXSID00525708
- STL587770
- MDL： MFCD00466335
- Inchi： 1S/C4H4BrN3O2/c1-7-2-3(8(9)10)4(5)6-7/h2H,1H3
- InChI Key： BHFRSRAZJCLLDY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=NN(C)C=1)=O

Computed Properties

Exact Mass: 204.94869g/mol
Monoisotopic Mass: 204.94869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6
XLogP3: 1.1

3-Bromo-1-methyl-4-nitro-1H-pyrazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3-Bromo-1-methyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF352-250mg	3-Bromo-1-methyl-4-nitro-1H-pyrazole	89607-15-8	97%	250mg	2423CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF352-100mg	3-Bromo-1-methyl-4-nitro-1H-pyrazole	89607-15-8	97%	100mg	1103CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF352-50mg	3-Bromo-1-methyl-4-nitro-1H-pyrazole	89607-15-8	97%	50mg	606.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DF352-200mg	3-Bromo-1-methyl-4-nitro-1H-pyrazole	89607-15-8	97%	200mg	1516.0CNY	2021-07-14
abcr	AB528821-100 mg	3-Bromo-1-methyl-4-nitro-1H-pyrazole; .	89607-15-8		100MG	€354.00	2022-03-01
abcr	AB528821-250 mg	3-Bromo-1-methyl-4-nitro-1H-pyrazole; .	89607-15-8		250MG	€408.90	2022-07-29
abcr	AB528821-500 mg	3-Bromo-1-methyl-4-nitro-1H-pyrazole; .	89607-15-8		500MG	€620.10	2022-03-01
abcr	AB528821-1 g	3-Bromo-1-methyl-4-nitro-1H-pyrazole; .	89607-15-8		1g	€841.90	2022-03-01
abcr	AB528821-2 g	3-Bromo-1-methyl-4-nitro-1H-pyrazole; .	89607-15-8		2g	€1,108.00	2022-03-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00139-5g	1H-pyrazole, 3-bromo-1-methyl-4-nitro-	89607-15-8	95%	5g	$1285	2023-09-07

3-Bromo-1-methyl-4-nitro-1H-pyrazole Production Method

Production Method 1

104599-36-2

2075-46-9

784193-37-9

89607-15-8

155600-99-0

89607-13-6

3994-50-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 24 h, reflux; cooled
1.2 Reagents: Ammonia Solvents: Water ; 20 min

Reference

: Effect of "anomalous" electrochemical halogenation of pyrazoles and its reasons

Lyalin, B. V.; Petrosyan, V. A., Russian Chemical Bulletin, 2012, 61(1), 209-210

Production Method 2

89607-14-7

89607-15-8

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid

Reference

: Amination of isomeric bromo-1-methylnitropyrazoles

Perevalov, V. P.; Baryshnenkova, L. I.; Andreeva, M. A.; Manaev, Yu. A.; Denisova, I. A.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1983, (12), 1672-5

3-Bromo-1-methyl-4-nitro-1H-pyrazole Raw materials

3-Bromo-1-methyl-4-nitro-1H-pyrazole Preparation Products

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